
Core Active Ingredients of Spaslar Formulations:
A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Spaslar

CAS No.: 79173-10-7

Cat. No.: B1199505

Get Quote

This in-depth guide provides a comprehensive overview of the core active ingredients found in

Spaslar brand formulations: Hyoscine Butylbromide and Mebeverine Hydrochloride. This

document is intended for researchers, scientists, and drug development professionals, offering

a detailed examination of their pharmacological profiles, mechanisms of action, and relevant

experimental methodologies.

Hyoscine Butylbromide: A Peripherally Acting
Anticholinergic Agent
Hyoscine Butylbromide, a semi-synthetic derivative of scopolamine, is the core active

ingredient in Spasler-P Syrup. It functions as a quaternary ammonium compound, which limits

its ability to cross the blood-brain barrier, thereby minimizing central nervous system side

effects.[1][2][3][4]

Pharmacological Profile
Mechanism of Action: Hyoscine Butylbromide is a competitive antagonist of muscarinic

acetylcholine receptors (M1, M2, and M3) located on smooth muscle cells of the
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gastrointestinal, biliary, and genito-urinary tracts.[1][3][5][6] By blocking the action of

acetylcholine, it inhibits parasympathetic stimulation, leading to smooth muscle relaxation and

a reduction in spasms.[5][6][7] At higher concentrations, it can also exhibit a ganglion-blocking

effect by binding to nicotinic receptors.[1][6] This dual action contributes to its potent

antispasmodic effect.

Pharmacodynamics: The primary pharmacodynamic effect of Hyoscine Butylbromide is the

relaxation of smooth muscle, which alleviates cramping and pain.[5][6][8] It has a selective

action on the smooth muscles of the abdominal and pelvic organs.[2] In addition to its

spasmolytic properties, it can also inhibit epithelial secretion in the gastrointestinal tract.[1]

Pharmacokinetics: A summary of the pharmacokinetic parameters of Hyoscine Butylbromide is

presented in Table 1.

Parameter Value Source

Oral Bioavailability <1% - 8% [1][6][9]

Plasma Protein Binding ~4.4% [2]

Volume of Distribution (Vss) 128 L [2]

Metabolism
Hydrolytic cleavage of the

ester bond.
[2]

Elimination Half-life ~5 hours (terminal phase) [2]

Excretion (IV administration) 42-61% renal, 28.3-37% fecal [2]

Signaling Pathway
The primary signaling pathway affected by Hyoscine Butylbromide is the Gq-coupled protein

pathway initiated by acetylcholine binding to muscarinic receptors on smooth muscle cells. By

blocking this interaction, Hyoscine Butylbromide prevents the downstream signaling cascade

that leads to muscle contraction.
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Figure 1: Hyoscine Butylbromide's antagonism of the muscarinic receptor signaling pathway.

Experimental Protocols
In vitro assessment of antimuscarinic activity in human intestinal tissue:

A study on human intestinal samples provides a robust protocol for evaluating the mechanism

of action of Hyoscine Butylbromide.[10]

Tissue Preparation: Human intestinal tissue samples are obtained, and the mucosal and

submucosal layers are separated from the muscularis externa.

Muscle Contraction Studies (Isometric Force Transducers): Circular muscle strips are

mounted in organ baths containing Krebs solution and connected to isometric force

transducers. The effect of Hyoscine Butylbromide on spontaneous or agonist-induced (e.g.,

bethanechol) muscle contractions is measured.

Epithelial Secretion Studies (Ussing Chamber): The intestinal mucosa is mounted in Ussing

chambers to measure short-circuit current (Isc), an indicator of active ion transport and

secretion. The effect of Hyoscine Butylbromide on baseline Isc and agonist-induced Isc is

determined.
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Calcium Imaging: Intracellular calcium levels in isolated smooth muscle cells are monitored

using fluorescent calcium indicators (e.g., Fura-2). The ability of Hyoscine Butylbromide to

inhibit agonist-induced calcium mobilization is assessed.

Neuroimaging: The effect of Hyoscine Butylbromide on the activity of enteric neurons can be

studied using voltage-sensitive dyes to measure changes in membrane potential in response

to electrical stimulation or agonists.
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Figure 2: Experimental workflow for assessing the pharmacological effects of Hyoscine
Butylbromide.
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Mebeverine Hydrochloride: A Musculotropic
Antispasmodic
Mebeverine Hydrochloride is the core active ingredient in Spasler Neo tablets. It is a

musculotropic antispasmodic that acts directly on the smooth muscle of the gastrointestinal

tract.[11][12][13]

Pharmacological Profile
Mechanism of Action: The precise mechanism of action of Mebeverine is not fully elucidated,

but it is known to have a multifaceted effect.[11][12][14] It is believed to act through several

mechanisms, including:

Direct action on smooth muscle: It has a direct relaxant effect on gastrointestinal smooth

muscle without affecting normal gut motility.[11][12]

Modulation of ion channels: It may decrease the permeability of ion channels, including

calcium and sodium channels, in smooth muscle cells, thereby reducing muscle excitability.

[11][15]

Local anesthetic effect: It exhibits local anesthetic properties that may contribute to pain

relief.[11][15]

Weak anticholinergic activity: It has a very weak antimuscarinic effect.[11][16][17]

Blockade of noradrenaline reuptake: It may block the reuptake of noradrenaline, which could

contribute to its spasmolytic action.[11][12]

Pharmacodynamics: The primary pharmacodynamic effect of Mebeverine is the relaxation of

gastrointestinal smooth muscle, leading to the relief of abdominal cramps and pain associated

with conditions like Irritable Bowel Syndrome (IBS).[12][13][14]

Pharmacokinetics: A summary of the pharmacokinetic parameters of Mebeverine Hydrochloride

is presented in Table 2.
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Parameter Value Source

Absorption
Rapidly and completely

absorbed
[11][12]

Plasma Protein Binding 75% [12]

Metabolism

Completely metabolized by

esterases to veratric acid and

mebeverine alcohol. The main

metabolite in plasma is

demethylated carboxylic acid

(DMAC).

[11][12]

Time to Peak Plasma

Concentration (Tmax) of

DMAC

~1 hour [12]

Elimination Half-life of DMAC ~2.45 hours [11]

Excretion
Almost entirely as metabolites

in the urine.
[11][12]

Signaling Pathway
Due to its complex mechanism of action, a single signaling pathway for Mebeverine is not fully

defined. However, its effect on ion channels is a key aspect of its action.
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Figure 3: Postulated multimodal mechanism of action of Mebeverine.

Experimental Protocols
Ex vivo assessment of spasmolytic activity:

The spasmolytic activity of Mebeverine and its derivatives can be assessed using ex vivo

models of intestinal smooth muscle contraction.

Tissue Preparation: Segments of animal intestine (e.g., rat or guinea pig ileum) are isolated

and suspended in an organ bath containing a physiological salt solution.

Induction of Contraction: Smooth muscle contractions are induced by agonists such as

acetylcholine, histamine, or potassium chloride.

Measurement of Spasmolytic Effect: The ability of Mebeverine to relax the pre-contracted

intestinal segments is measured using an isometric transducer. Dose-response curves can

be generated to determine the potency (e.g., IC50) of the compound.

Investigation of Mechanism: To investigate the mechanism of action, the experiments can be

repeated in the presence of specific receptor antagonists or ion channel blockers to
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determine if Mebeverine's effect is mediated through a particular pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1199505?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

